Cas no 97839-36-6 (Benzenecarbothioic acid, 3-chloro-, S-phenyl ester)

• Product name: Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
• CAS No: 97839-36-6
• MF: C₁₃H₉ClOS
• MW: 248.727961301804
• CID: 1989868
• PubChem ID: 11791566

Benzenecarbothioic acid, 3-chloro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 3-chloro-, S-phenyl ester
• S-phenyl 3-chlorobenzenecarbothioate
• DTXSID20472927
• DTXCID10423741
• 97839-36-6

• Inchi： InChI=1S/C13H9ClOS/c14-11-6-4-5-10(9-11)13(15)16-12-7-2-1-3-8-12/h1-9H
• InChI Key： KBQJEOBYLQYNIG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SC(=O)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 248.0062638Da
• Monoisotopic Mass: 248.0062638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.5